rac-1-[(1R,2S)-2-aminocyclopentyl]pyrrolidin-3-ol, cis

• CAS RN: 2307711-24-4
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.3

Description

Rac-1-[(1R,2S)-2-aminocyclopentyl]pyrrolidin-3-ol, cis, commonly referred to as Rac-1-AP, is a small molecule that has been used for a variety of research applications. Rac-1-AP is a chiral molecule that has a racemic mixture of both the (R) and (S) enantiomers. Rac-1-AP is a synthetic compound that is used in many scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

Rac-1-AP has been used in a variety of scientific research applications, including biochemical and physiological studies. Rac-1-AP has been used to study the effects of Rac-1-AP on cell signaling pathways, cell growth, and apoptosis. Rac-1-AP has also been used to study the effects of Rac-1-AP on the immune system, as well as its potential use as an anti-inflammatory agent. Rac-1-AP has also been used to study the effects of Rac-1-AP on the cardiovascular system, including its potential use as an anti-arrhythmic agent.

Mechanism of Action

Rac-1-AP exerts its effects through a variety of mechanisms, including the modulation of cell signaling pathways, cell growth, and apoptosis. Rac-1-AP has also been shown to modulate the activity of several enzymes, such as protein kinases, phosphatases, and GTPases. Rac-1-AP has also been shown to modulate the activity of transcription factors, such as NF-κB, and to modulate the expression of several genes.
Biochemical and Physiological Effects
Rac-1-AP has been shown to modulate a variety of biochemical and physiological processes. Rac-1-AP has been shown to modulate the activity of several enzymes, such as protein kinases, phosphatases, and GTPases. Rac-1-AP has also been shown to modulate the expression of several genes, including those involved in cell growth and apoptosis. Rac-1-AP has also been shown to modulate the activity of transcription factors, such as NF-κB.

Advantages and Limitations for Lab Experiments

Rac-1-AP has several advantages for use in laboratory experiments. Rac-1-AP is a synthetic compound, so it is easy to obtain and use in laboratory experiments. Rac-1-AP is also a chiral molecule, so it can be used to study the effects of enantiomers on biochemical and physiological processes. Rac-1-AP is also relatively stable, so it can be stored and used for long periods of time.
However, Rac-1-AP also has several limitations for use in laboratory experiments. Rac-1-AP is a synthetic compound, so it is not naturally occurring and therefore may not be as effective as natural compounds in laboratory experiments. Rac-1-AP is also a chiral molecule, so it may not be as effective as a racemic mixture in laboratory experiments. Finally, Rac-1-AP is relatively unstable and may degrade over time, so it may not be suitable for long-term experiments.

Future Directions

There are several potential future directions for research on Rac-1-AP. One potential future direction is to study the effects of Rac-1-AP on other biochemical and physiological processes, such as the immune system, metabolism, and the cardiovascular system. Another potential future direction is to study the effects of Rac-1-AP on drug delivery and its potential use as a drug delivery agent. Finally, another potential future direction is to study the effects of Rac-1-AP on the development of new therapeutic agents and its potential use as a therapeutic agent.

Synthesis Methods

Rac-1-AP is synthesized by a two-step process. The first step involves the reaction of 1-chloro-2-methyl-cyclopentanone with 1-amino-2-methyl-cyclopentanone to form an intermediate, which is then reacted with sodium hydroxide to produce Rac-1-AP. The reaction can be summarized as follows:
1-Chloro-2-methyl-cyclopentanone + 1-amino-2-methyl-cyclopentanone → Intermediate → Sodium hydroxide + Rac-1-AP